molecular formula C17H16N4O4S B8427978 3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid

3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid

Cat. No.: B8427978
M. Wt: 372.4 g/mol
InChI Key: GBMCPPVJLCGLHG-UHFFFAOYSA-N
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Description

3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H16N4O4S and its molecular weight is 372.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16N4O4S

Molecular Weight

372.4 g/mol

IUPAC Name

3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid

InChI

InChI=1S/C17H16N4O4S/c22-16(10-1-3-11(4-2-10)21-5-7-25-8-6-21)18-15-14-12(19-20-15)9-13(26-14)17(23)24/h1-4,9H,5-8H2,(H,23,24)(H2,18,19,20,22)

InChI Key

GBMCPPVJLCGLHG-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC=C(C=C2)C(=O)NC3=NNC4=C3SC(=C4)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylate (2.3 g, 6 mmol) and aqueous sodium hydroxide (12.5 ml of a 2N solution)in MeOH (50 ml) was heated for 8 h at 50° C. After cooling the methanol was removed by evaporation under reduced pressure, water (5 ml) was added, and the pH was adjusted at 7 by adding aqueous hydrochloric acid. The precipitate was separated by filtration, washed with water and ethyl ether, and dryed at 50° C. under vacuum. 2.2 g of title compound were obtained. LC-MS, chromatographic method A, Rt 2.06, [M+H]+ 373.
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